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Compound of Interest

Glycine, N-[N-(4-
Compound Name:

methoxybenzoyl)glycyl]-

Cat. No.: B187625

An in-depth exploration of N-(4-methoxybenzoyl)glycine (Anisuric Acid), covering its chemical
properties, synthesis, and potential biological significance for researchers, scientists, and drug
development professionals.

Core Data Summary

Anisuric acid, systematically known as N-(4-methoxybenzoyl)glycine and also referred to as p-
methoxyhippuric acid, is a derivative of the amino acid glycine. It is characterized by a p-
methoxybenzoyl group attached to the nitrogen atom of glycine.

Property Value Reference
CAS Number 13214-64-7 [1]
Molecular Formula C10H11NOa4 [1]
Molecular Weight 209.20 g/mol [2]

N-(4-methoxybenzoyl)glycine,
Synonyms p-methoxyhippuric acid, 4- [1]

methoxyhippuric acid
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The synthesis of anisuric acid can be approached through several methodologies, primarily
involving the acylation of glycine. While specific detailed protocols are proprietary to various
research and commercial entities, the general synthetic strategies are well-established in
organic chemistry.

One common approach is the Schotten-Baumann reaction, where glycine is treated with p-
anisoyl chloride in the presence of a base, such as sodium hydroxide.

lllustrative Experimental Workflow for Schotten-Baumann Synthesis:
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Caption: General workflow for anisuric acid synthesis via the Schotten-Baumann reaction.

Another synthetic route involves reductive amination. This method utilizes a 4-
methoxybenzaldehyde and a glycine ester, which undergo condensation to form an imine,
followed by reduction.

Potential Biological Activity and Signaling Pathways
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While research specifically delineating the signaling pathways of anisuric acid is limited, studies
on its constituent parts and related molecules provide valuable insights.

The glycine component of anisuric acid is known to interact with several signaling pathways.
Notably, glycine can influence the mTOR signaling pathway, which is a central regulator of cell
growth, proliferation, and metabolism. Studies have shown that glycine supplementation can
activate the mTOR pathway in certain cell types.[3][4] Furthermore, glycine receptors have
been identified on macrophages, suggesting a role in modulating immune responses through
pathways such as NF-kB.[5]

Derivatives of the methoxybenzoyl moiety have been investigated for their biological activities.
For instance, certain 4-substituted methoxybenzoyl-aryl-thiazoles have demonstrated potent
inhibition of tubulin polymerization, leading to cell cycle arrest in the G2/M phase and
subsequent apoptosis in cancer cells.

Given the structure of anisuric acid, it is plausible that it may exert biological effects through the
modulation of these or other signaling pathways. However, dedicated studies are required to
elucidate its precise mechanism of action.

Logical Relationship of Potential Biological Action:
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Caption: Potential biological targets and outcomes based on the structural components of
anisuric acid.

Experimental Protocols for Biological Evaluation

To investigate the biological effects of anisuric acid, a variety of in vitro assays can be

employed.

General Experimental Workflow for In Vitro Analysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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